Cas no 771572-29-3 ((5-Methyl-2-phenylfur-3-yl)methylamine)

(5-Methyl-2-phenylfur-3-yl)methylamine structure
771572-29-3 structure
Product Name:(5-Methyl-2-phenylfur-3-yl)methylamine
CAS No:771572-29-3
MF:C12H13NO
MW:187.237723112106
CID:562000
PubChem ID:24229505
Update Time:2025-04-19

(5-Methyl-2-phenylfur-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • 3-Furanmethanamine,5-methyl-2-phenyl-
    • (5-Methyl-2-phenyl-3-furyl)methylamine
    • (5-methyl-2-phenylfuran-3-yl)methanamine
    • (5-methyl-2-phenyl-furan-3-yl)-methylamine
    • AC1Q2INQ
    • AG-H-08273
    • CTK5E3939
    • SBB090599
    • SureCN2461468
    • MS-22380
    • MFCD06213531
    • FT-0694372
    • 1-(5-Methyl-2-phenylfuran-3-yl)methanamine
    • DTXSID20640220
    • CS-0357290
    • SCHEMBL2461468
    • 771572-29-3
    • AKOS006343483
    • 3-(Aminomethyl)-5-methyl-2-phenylfuran
    • DB-075246
    • (5-methyl-2-phenyl-3-furyl)methanamine
    • (5-Methyl-2-phenylfur-3-yl)methylamine
    • Inchi: 1S/C12H13NO/c1-9-7-11(8-13)12(14-9)10-5-3-2-4-6-10/h2-7H,8,13H2,1H3
    • InChI Key: PQZVRVFUCJMCRZ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(CN)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.10000
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.077
  • Boiling Point: 301.5°C at 760 mmHg
  • Flash Point: 136.2°C
  • Refractive Index: 1.562
  • PSA: 39.16000
  • LogP: 3.41400
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

(5-Methyl-2-phenylfur-3-yl)methylamine Security Information

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